Cas no 123948-87-8 (Topotecan)

Topotecan structure

Product Name:Topotecan

CAS No:123948-87-8

MF:C₂₃H₂₃N₃O₅

MW:421.445825815201

CID:63708

PubChem ID:60700

Update Time:2025-04-18

Topotecan Chemical and Physical Properties

Names and Identifiers

- Topotecan
- 1H-Pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione, 4-ethyl-4,9-dihydroxy-10-[(dimethylamino)methyl]-, hydrochloride, (S)
- 9-Dimethylaminomethyl-10-hydroxycamptothecin, HCl salt
- Hycamptamine
- (S)-Topotecan
- SKF104864
- Topotecan hydrochloride hydrate
- 9-[(dimethylamino)methyl]-10-hydroxy-(20S)-camptothecin hydrochloride hydrate
- Topotecan Hydrochloride（TPT）
- 4-Ethyl-4,9-dihydroxy-10-[(dimethylamino)methyl]-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione hydrochloride
- 9-Dimethylaminomethyl-10-hydroxycamptothecin hydrochloride salt
- Hycam
- 4-Ethyl-4,9-dihydroxy-10-[(dimethylamino)methyl]-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
- 9-Dimethylaminomethyl-10-hydroxycamptothecin
- Hycamptin
- nogitecan
- NSC 609699
- SKF-104864A
- SKF-S 104864
- HYDROCHLORIDE
- MURIATIC ACID
- SKF 104864
- (S)-10-((Dimethylamino)methyl)-4-ethyl-4,9-dihydroxy-1H-pyrano(3',4':6,7)indolizino(1,2-b)quinoline-3,14(4H,12H)-dione
- SMP2_000312
- SK&F 104864 A
- MFCD00870670
- AB00641837-09
- 10-Dimethylaminomethyl-4-ethyl-4,9-dihydroxy-1,12-dihydro-4H-2-oxa-6,12a-diaza-dibenzo[b,h]fluorene-3,13-dione(Topotecan)
- HY-13768
- (20S)-10-Dimethylaminomethyl-4-ethyl-4,9-dihydroxy-1,12-dihydro-4H-2-oxa-6,12a-diaza-dibenzo[b,h]fluorene-3,13-dione
- (s)-10-((dimethylamino)methyl)-4-ethyl-4,9-dihydroxy-1H-pyrano(3',4':6,7)indolizino(1,2-b)-quinoline-3,14(4H,12H)-dione
- s9321
- 10-Dimethylaminomethyl-4-ethyl-4,9-dihydroxy-1,12-dihydro-4H-2-oxa-6,12a-diaza-dibenzo[b,h]fluorene-3,13-dione; hydrochloride
- Topotecane [INN-French]
- Topotecanum (INN-Latin)
- BDBM50034026
- SK-S-104864-A
- (S)-11-Dimethylaminomethyl-4-ethyl-4,9-dihydroxy-1,12-dihydro-4H-2-oxa-6,12a-diaza-dibenzo[b,h]fluorene-3,13-dione
- Topotecanum [INN-Latin]
- 1H-Pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione, 10-[(dimethylamino)methyl]-4-ethyl-4,9-dihydroxy-, (S)-
- HMS2090B20
- NCIStruc2_001796
- AC-34812
- BP-29353
- DB01030
- TOPOTECANHYDROCHLORIDE
- AB00641837-12
- SKF-104864-A
- Z1501485359
- (19S)-8-[(dimethylamino)methyl]-19-ethyl-7,19-dihydroxy-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaene-14,18-dione
- Q419953
- HSDB 8213
- (S)-10-[(Dimethylamino)methyl]-4-ethyl-4,9-dihydroxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
- 10-Dimethylaminomethyl-4-ethyl-4,9-dihydroxy-1,12-dihydro-4H-2-oxa-6,12a-diaza-dibenzo[b,h]fluorene-3,13-dione
- AB00641837-14
- Topotecan (BAN)
- NCGC00014925-10
- NCGC00178695-01
- NCGC00014925-04
- 10-dimethylaminomethyl-4-ethyl-4,9-dihydroxy-(4S)-3,4,12,14-tetrahydro-1H-pyrano[3'''',4'''':6,7]indolizino[1,2-b]quinoline-3,14-dione
- (S)-10-Dimethylaminomethyl-4-ethyl-4,9-dihydroxy-1,12-dihydro-4H-2-oxa-6,12a-diaza-dibenzo[b,h]fluorene-3,13-dione
- NCGC00014925-02
- Topotecan Actavis
- UNII-7M7YKX2N15
- cid_60699
- SKF-104864
- NSC641007
- AB00641837_16
- NSC 609669
- AC-11592
- FF-10850 (liposomal topotecan)
- TopoCED
- (S)-10-[(Dimethylamino)methyl]-4-ethyl-4,9-dihydroxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione monohydrochloride; Nogitecan hydrochloride; Hycamtin
- CHEMBL84
- 1H-PYRANO(3',4':6,7)INDOLIZINO(1,2-B)QUINOLINE-3,14(4H,12H)-DIONE, 10-((DIMETHYLAMINO)METHYL)-4-ETHYL-4,9-DIHYDROXY-, (4S)-
- 9-((dimethylamino)methyl)-10-hydroxy-(4S)-camptothecin
- CCRIS 8163
- AS-75098
- 1H-Pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione, 10-[(dimethylamino)methyl]-4-ethyl-4,9-dihydroxy-, (4S)-
- (4S)-10-[(dimethylamino)methyl]-4-ethyl-4,9-dihydroxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
- BSPBio_002348
- SK&F-S-104864A
- SR-01000763672-4
- NCI60_004771
- BRD-K55696337-003-08-7
- 7M7YKX2N15
- 9 Dimethylaminomethyl 10 hydroxycamptothecin
- CCG-221171
- Topotecane
- dimethylaminomethyl-ethyl-dihydroxy-[?]dione
- 123948-88-9
- Hycamtamine
- UCFGDBYHRUNTLO-QHCPKHFHSA-N
- 1H-Pyrano[3',7]indolizino[1,2-b]quinoline- 3,14(4H,12H)-dione, 10-[(dimethylamino)methyl]-4-ethyl-4,9-dihydroxy-, (4S)-
- TOPOTECAN [WHO-DD]
- DTXCID1022685
- TOPOTECAN [INN]
- TOPOTECAN [MI]
- Topotecanum (Latin)
- AB00641837-11
- NS00003193
- Topophore C
- Topotecan lactone
- EN300-117268
- Hycamtin (TN)
- AB00641837_15
- BDBM50008935
- NCGC00014925-07
- NSC609699
- 9-((dimethylamino)methyl)-10-hydroxy-(20S)-camptothecin
- Topotecan hydrochloride hydrate, >=98% (HPLC and enzymatic)
- (19S)-8-[(dimethylamino)methyl]-19-ethyl-7,19-dihydroxy-17-oxa-3,13-diazapentacyclo[11.8.0.0^{2,11}.0^{4,9}.0^{15,20}]henicosa-1(21),2(11),3,5,7,9,15(20)-heptaene-14,18-dione
- NCGC00014925-03
- AKOS015966792
- GTPL7101
- NSC-641007
- (4-Ethyl-4,9-dihydroxy-3,13-dioxo-3,4,12,13-tetrahydro-1H-2-oxa-6,12a-diaza-dibenzo[b,h]fluoren-10-ylmethyl)-dimethyl-ammonium
- NCGC00014925-24
- SCHEMBL3836
- Topotecanum
- EX-A834
- SMP2_000327
- (S)-10-[(DIMETHYLAMINO)METHYL]-4-ETHYL-4,9-DIHYDROXY-1H-PYRANO[3',4':6,7]INOLIZINO[1,2-B]-QUINOLINE-3,14(4H,12H)-DIONE
- dihydroxy(oxo)silane; dioxido(dioxo)molybdenum
- 123948-87-8
- (S)-10-[(DIMETHYLAMINO)METHYL]-4-ETHYL-4,9-DIHYDROXY-1H-PYRANO[3'''',4'''':6,7]INOLIZINO[1,2-B]-QUINOLINE-3,14(4H,12H)-DIONE
- (S)-10-[(Dimethylamino)methyl]-4-ethyl-4,9-dihydroxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]-quinoline-3,14(4H,12H)-dione
- SR-01000763672-3
- SK&F-104864
- AB00641837-13
- CHEBI:63632
- HSCI1_000228
- D08618
- A805171
- SR-01000763672
- 1H-Pyrano(3',4':6,7)indolizino(1,2-b)quinoline-3,14(4H,12H)-dione, 10-((dimethylamino)methyl)-4-ethyl-4,9-dihydroxy-, (S)-
- TOPOTECAN [VANDF]
- (4S)-10-((dimethylamino)methyl)-4-ethyl-4,9-dihydroxy-1H-pyrano(3',4':6,7)indolizino(1,2-b)quinoline-3,14(4H,12H)-dione
- SK&F-104864-A
- (S)-11-Dimethylaminomethyl-4-ethyl-4,9-dihydroxy-1,12-dihydro-4H-2-oxa-6,12a-diaza-dibenzo[b,h]fluorene-3,13-dione; hydrochloride
- (19S)-8-[(dimethylamino)methyl]-19-ethyl-7,19-dihydroxy-17-oxa-3,13-diazapentacyclo[11.8.0.0(2),(1)(1).0?,?.0(1)?,(2)?]henicosa-1(21),2,4,6,8,10,15(20)-heptaene-14,18-dione
- 10-Dimethylaminomethyl-4-ethyl-4,9-dihydroxy-1,12-dihydro-4H-2-oxa-6,12a-diaza-dibenzo[b,h]fluorene-3,13-dione (Topotecan)
- DTXSID3042685
- NCIStruc1_001659
- TOPOTECAN [EMA EPAR]
- A892572
- Topotecane (INN-French)
- CHEMBL1607
- 9-[(dimethylamino)methyl]-10-hydroxy-(4S)-camptothecin
- (S)-10-Dimethylaminomethyl-4-ethyl-4,9-dihydroxy-1,12-dihydro-4H-2-oxa-6,12a-diaza-dibenzo[b,h]fluorene-3,13-dione; hydrochloride
- (S)-10-((dimethylamino)methyl)-4-ethyl-4,9-dihydroxy-1,12-dihydro-14H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H)-dione
- BRD-K55696337-001-03-2
- 10-HYDROXY-9-((DIMETHYLAMINO)METHYL)-(20S)-CAMPTOTHECIN
- HMS3715L03
- Topotecan [INN:BAN]
- SKF 104864A
- BRD-K55696337-003-20-2
- BRD-K55696337-003-21-0
- BRD-K55696337-003-22-8
- BRD-K55696337-003-23-6
- BRD-K55696337-003-24-4
- MDL： MFCD00866235
- Inchi： 1S/C23H23N3O5/c1-4-23(30)16-8-18-20-12(9-26(18)21(28)15(16)11-31-22(23)29)7-13-14(10-25(2)3)19(27)6-5-17(13)24-20/h5-8,27,30H,4,9-11H2,1-3H3/t23-/m0/s1
- InChI Key： UCFGDBYHRUNTLO-QHCPKHFHSA-N
- SMILES： O1C([C@](CC)(C2C=C3C4C(=CC5C(=C(C=CC=5N=4)O)CN(C)C)CN3C(C=2C1)=O)O)=O

Computed Properties

Exact Mass: 421.16400
Monoisotopic Mass: 421.16377084 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 31
Rotatable Bond Count: 3
Complexity: 867
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 421.4
XLogP3: 0.5
Topological Polar Surface Area: 103Å²

Experimental Properties

Color/Form: Powder
Density: 1.2 g/mL at 25 °C(lit.)
Melting Point: −114 °C(lit.)
Boiling Point: 782.9℃ at 760 mmHg
Flash Point: 12 °C
Refractive Index: 1.733
Solubility: H2O: soluble
PSA: 104.89000
LogP: 1.84680
Solubility: The solubility in water is more than 1mg/ml.
Vapor Pressure: 613 psi ( 21.1 °C)

Topotecan Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Hazardous Material transportation number：UN 3286 3/PG 2
WGK Germany：2
Hazard Category Code： R11: very flammable. R20: harmful by inhalation. R34: can cause burns. R35: can cause severe burns. R67: steam may cause drowsiness and fainting. R36/37/38: irritating to eyes, respiratory tract and skin.
Safety Instruction： S26-S45-S36/37/39
FLUKA BRAND F CODES：3
RTECS：MW4025000
Hazardous Material Identification：
Risk Phrases：R36/37/38
Packing Group：II
Safety Term：8
Packing Group：II
Hazard Level：8
HazardClass：8
PackingGroup：II
Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Topotecan Customs Data

HS CODE：2942000000
Customs Data：

China Customs Code:
2942000000

Topotecan Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VV536-10mg	Topotecan	123948-87-8	98+%	10mg	668CNY	2021-05-07
MedChemExpress	HY-13768-10mg	Topotecan	123948-87-8		10mg	￥540	2024-07-19
MedChemExpress	HY-13768-50mg	Topotecan	123948-87-8		50mg	￥1370	2024-07-19
MedChemExpress	HY-13768-100mg	Topotecan	123948-87-8		100mg	￥2340	2024-07-19
S e l l e c k ZHONG GUO	S9321-25mg	Topotecan	123948-87-8	99.91%	25mg	¥1040.23	2023-11-02
DC Chemicals	DCT-030-20 mg	Topotecan	123948-87-8	>98%, Standard References Grade	20mg	$280.0	2022-02-28
TRC	T542495-5mg	(S)-Topotecan	123948-87-8		5mg	$119.00	2023-05-17
TRC	T542495-10mg	(S)-Topotecan	123948-87-8		10mg	$170.00	2023-05-17
TRC	T542495-50mg	(S)-Topotecan	123948-87-8		50mg	$ 253.00	2023-09-05
TRC	T542495-250mg	(S)-Topotecan	123948-87-8		250mg	$ 1098.00	2023-09-05

Topotecan Production Method

Topotecan Related Literature

1. Target identification among known drugs by deep learning from heterogeneous networks

Xiangxiang Zeng,Siyi Zhu,Weiqiang Lu,Zehui Liu,Jin Huang,Yadi Zhou,Jiansong Fang,Yin Huang,Huimin Guo,Lang Li,Bruce D. Trapp,Ruth Nussinov,Charis Eng,Joseph Loscalzo,Feixiong Cheng Chem. Sci. 2020 11 1775
2. Graphene oxide nanocells for impairing topoisomerase and DNA in cancer cells

Aditi Nandi,Chandramouli Ghosh,Aman Bajpai,Sudipta Basu J. Mater. Chem. B 2019 7 4191
3. On the encapsulation and assembly of anticancer drugs in a cooperative fashion

Weikun Wang,Han Wang,Lei Zhiquan,Han Xie,Honggang Cui,Jovica D. Badji? Chem. Sci. 2019 10 5678
4. Dynamics of different steps of the photopyrolytic cycle of an eminent anticancer drug topotecan inside biocompatible lyotropic liquid crystalline systems

Bibhisan Roy,Partha Hazra RSC Adv. 2017 7 379
5. Mode of binding of camptothecins to double helix oligonucleotides

Stefania Mazzini,Maria Cristina Bellucci,Sabrina Dallavalle,Franca Fraternali,Rosanna Mondelli Org. Biomol. Chem. 2004 2 505

Related Categories

123948-87-8 (Topotecan) Related Products

Recommended suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

Shanghai Bent Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shandong Feiyang Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Wuhan Comings Biotechnology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Cas no 123948-87-8 (Topotecan)

Topotecan Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Topotecan Security Information

Topotecan Customs Data

China Customs Code:

Topotecan Pricemore >>

Topotecan Production Method

Topotecan Related Literature

Related Categories

123948-87-8 (Topotecan) Related Products